Cas no 1566652-41-2 (1-(tert-butoxy)carbonylpiperidine-3,4-dicarboxylic acid)

• Product name: 1-(tert-butoxy)carbonylpiperidine-3,4-dicarboxylic acid
• CAS No: 1566652-41-2
• MF: C₁₂H₁₉NO₆
• MW: 273.28236413002
• MDL: MFCD24542496
• CID: 5244318
• PubChem ID: 18002753

1-(tert-butoxy)carbonylpiperidine-3,4-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Piperidinetricarboxylic acid, 1-(1,1-dimethylethyl) ester
• 1-(tert-butoxy)carbonylpiperidine-3,4-dicarboxylic acid

• MDL： MFCD24542496
• Inchi： 1S/C12H19NO6/c1-12(2,3)19-11(18)13-5-4-7(9(14)15)8(6-13)10(16)17/h7-8H,4-6H2,1-3H3,(H,14,15)(H,16,17)
• InChI Key： AWJIQTRKBLSMRN-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C(O)=O)C(C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-(tert-butoxy)carbonylpiperidine-3,4-dicarboxylic acid

Comprehensive Overview of 1-(tert-butoxy)carbonylpiperidine-3,4-dicarboxylic acid (CAS No. 1566652-41-2)

1-(tert-butoxy)carbonylpiperidine-3,4-dicarboxylic acid (CAS No. 1566652-41-2) is a highly versatile organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, often abbreviated as Boc-piperidine-3,4-dicarboxylic acid, is a key intermediate in the synthesis of complex molecules, particularly in drug discovery and development. Its unique structural features, including the tert-butoxycarbonyl (Boc) protecting group and dual carboxylic acid functionalities, make it invaluable for constructing peptide-based therapeutics and other bioactive molecules.

The growing demand for Boc-protected amino acids and their derivatives, such as 1-(tert-butoxy)carbonylpiperidine-3,4-dicarboxylic acid, is driven by their critical role in modern medicinal chemistry. Researchers and pharmaceutical companies frequently search for high-purity Boc-piperidine derivatives to ensure the efficiency of their synthetic routes. With the rise of AI-driven drug discovery and computational chemistry, this compound has also become a subject of interest for molecular docking studies and structure-activity relationship (SAR) analyses.

One of the most searched questions related to this compound is: "What is the application of Boc-piperidine-3,4-dicarboxylic acid in peptide synthesis?" The answer lies in its ability to serve as a building block for introducing piperidine scaffolds into peptide chains, which are essential for modulating pharmacokinetic properties. Additionally, its carboxylic acid groups allow for further functionalization, enabling the creation of diverse drug candidates with improved bioavailability and target specificity.

Another trending topic in the scientific community is the use of sustainable synthetic methods for producing Boc-protected compounds. Environmental concerns and regulatory pressures have led to increased interest in green chemistry approaches, such as catalyst-free reactions and solvent-free conditions, to synthesize intermediates like 1-(tert-butoxy)carbonylpiperidine-3,4-dicarboxylic acid. These methods not only reduce waste but also align with the principles of circular economy in the pharmaceutical industry.

From a technical perspective, the compound's CAS No. 1566652-41-2 is often referenced in patent literature and academic publications, highlighting its importance in proprietary drug formulations. Its crystalline form and solubility profile are frequently optimized to enhance process scalability, a critical factor for industrial-scale production. Moreover, its stability under various pH conditions makes it suitable for oral drug delivery systems, a hot topic in formulation science.

In conclusion, 1-(tert-butoxy)carbonylpiperidine-3,4-dicarboxylic acid (CAS No. 1566652-41-2) is a pivotal compound in pharmaceutical research, with applications spanning peptide synthesis, drug design, and green chemistry. Its relevance in cutting-edge technologies like AI-assisted molecular modeling ensures its continued prominence in scientific discourse. As the industry evolves, this compound will likely remain a cornerstone for innovators seeking to develop the next generation of therapeutic agents.